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Compound of Interest

Compound Name: tert-Butyl methyl sulfide

Cat. No.: B1345668 Get Quote

Essential Safety and Handling Guide for tert-Butyl
methyl sulfide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling tert-
Butyl methyl sulfide (CAS No: 6163-64-0), a highly flammable and irritating chemical.

Adherence to these procedures is critical for ensuring laboratory safety and proper disposal.

Hazard Summary
tert-Butyl methyl sulfide is a colorless liquid with a strong, unpleasant odor.[1] It poses

significant health and safety risks that necessitate careful handling.

Primary Hazards:

Flammability: Highly flammable liquid and vapor.[1][2] Vapors can form explosive mixtures

with air and may travel to an ignition source and flash back.[1][3]

Irritation: Causes skin irritation and serious eye irritation.[1]

Respiratory Effects: May cause respiratory irritation.[1] Inhalation of vapors, mists, or gas

should be avoided.[3]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the required protective equipment.

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles and a

face shield. Must be approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).

To protect against splashes

and vapors that can cause

serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).[4] Gloves

must be inspected before use

and disposed of properly after.

To prevent skin contact which

can cause irritation.[1]

Body Protection

Flame-retardant antistatic

protective clothing. Impervious

clothing should be worn to

prevent skin exposure.[3]

To protect against flammable

hazards and skin contact.

Respiratory Protection

Use in a well-ventilated area.

[1][3][5] If ventilation is

inadequate or for spill

response, a full-face respirator

with multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges is

necessary. A self-contained

breathing apparatus (SCBA)

should be used in case of fire.

[3][5]

To prevent respiratory tract

irritation from inhaling vapors.

[1][3]

Safe Handling and Storage Protocol
Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.[1][3][5]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Ensure eyewash stations and safety showers are readily accessible.[1]

Handling Procedures:

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can be an ignition source.[1]

Tools: Use only non-sparking tools.[1][3][5]

Avoidance: Keep away from heat, sparks, open flames, and other ignition sources.[1][3][5]

No smoking. Avoid contact with skin and eyes, and do not breathe vapors.[1][3]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3][5]

Keep in a designated flammables area.[1][3]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[1][6]

Spill and Disposal Plan
Spill Response:

Evacuate: Remove all personnel from the affected area and eliminate all ignition sources.[5]

[7]

Ventilate: Ensure adequate ventilation.[5][7]

Containment: Prevent further leakage if it is safe to do so. Do not allow the chemical to enter

drains.[5]
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Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[1][3]

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, closed container for disposal.[3][5]

Disposal:

Dispose of the waste material through a licensed professional waste disposal service.

Waste is classified as hazardous and must be disposed of in accordance with local, state,

and federal regulations.[1]

Empty containers may retain product residue and vapors and can be dangerous.[1] Treat

empty containers as you would the product itself.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[1][3]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention if

you feel unwell.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[3][5]
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Workflow for Handling tert-Butyl methyl sulfide

Safe Handling and Disposal Workflow for tert-Butyl methyl sulfide
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Caption: Workflow for safe handling of tert-Butyl methyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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